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Compound of Interest

Compound Name: 1-Bromomethyl-o-carborane

CAS No.: 19496-84-5

Cat. No.: B1144280

Get Quote

This technical guide provides an in-depth analysis of the spectroscopic data for 1-
bromomethyl-o-carborane (C₃H₁₃B₁₀Br), a key reagent in synthetic chemistry, particularly for

the functionalization of molecules in drug discovery and materials science. This document is

intended for researchers, scientists, and drug development professionals, offering both

theoretical and practical insights into the nuclear magnetic resonance (NMR), infrared (IR), and

mass spectrometry (MS) data that define this unique compound.

Introduction to 1-Bromomethyl-o-carborane
1-Bromomethyl-o-carborane, with the chemical formula C₃H₁₃B₁₀Br and a molecular weight

of approximately 237.15 g/mol , is a derivative of o-carborane, a highly stable boron cluster

compound.[1][2] Its structure features a bromomethyl group attached to one of the carbon

atoms of the icosahedral carborane cage. This functionalization makes it a valuable

intermediate for introducing the robust and thermally stable carborane cage into various

molecular architectures.[2] Understanding its spectroscopic signature is paramount for reaction

monitoring, quality control, and structural elucidation of its downstream products.

Below is a diagram illustrating the molecular structure of 1-bromomethyl-o-carborane.
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Caption: Workflow for the spectroscopic characterization.

Conclusion
The spectroscopic characterization of 1-bromomethyl-o-carborane is a multi-faceted process

that relies on the synergistic interpretation of NMR, IR, and MS data. While the data presented

in this guide are based on established principles and data from analogous compounds, they

provide a robust framework for researchers working with this important synthetic building block.

The unique spectroscopic features, particularly the ¹¹B NMR and the characteristic isotopic
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patterns in the mass spectrum, are definitive for the identification and purity assessment of 1-
bromomethyl-o-carborane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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